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Compound of Interest

Compound Name: Chlorcarvacrol

CAS No.: 5665-94-1

Cat. No.: B1221343

Get Quote

The proper disposal of Chlorcarvacrol is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous characteristics, Chlorcarvacrol waste must be

managed in accordance with strict protocols and regulations. This guide provides detailed,

step-by-step procedures for researchers, scientists, and drug development professionals to

handle and dispose of Chlorcarvacrol waste safely and effectively.

Immediate Safety and Hazard Profile
Chlorcarvacrol is classified as a hazardous substance. Immediate attention should be paid to

its potential health and environmental effects. Based on its Safety Data Sheet (SDS), the

compound presents multiple risks that directly inform disposal requirements.

Key Hazards:

Harmful if swallowed: Poses a significant toxicity risk.[1]

Causes severe skin burns and eye damage: Demonstrates high corrosivity.[2]

Toxic to aquatic life with long-lasting effects: Represents a serious environmental hazard.[2]
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These characteristics necessitate that Chlorcarvacrol be treated as regulated hazardous

waste. Under no circumstances should it be disposed of down the drain or in regular trash.[3]

[4][5]

Hazard Classification Summary
All personnel handling Chlorcarvacrol must be familiar with its hazard classifications. This

information is crucial for selecting appropriate personal protective equipment (PPE) and for

correct waste segregation and labeling.

Hazard
Classification

GHS Code Description
Regulatory
Implication

Acute Oral Toxicity H302 Harmful if swallowed.
Waste is considered

toxic.

Skin Corrosion H314

Causes severe skin

burns and eye

damage.

Waste is considered

corrosive (potential

EPA Code D002).[6]

[7]

Chronic Aquatic

Hazard
H411

Toxic to aquatic life

with long lasting

effects.

Prohibits drain

disposal; waste is

environmentally

hazardous.

Operational Disposal Protocol for Chlorcarvacrol
This protocol outlines the required steps for the collection and disposal of Chlorcarvacrol
waste. Adherence to these procedures is mandatory to comply with regulations set by bodies

such as the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[8][9]

Step 1: Personal Protective Equipment (PPE)
Before handling Chlorcarvacrol in any form (pure substance, solution, or waste), ensure the

following PPE is worn:
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Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat or chemical-resistant apron.

Face Protection: A face shield may be necessary when handling larger quantities or when

there is a risk of splashing.

Step 2: Waste Collection and Segregation
Proper segregation is the foundation of safe chemical waste management.[9] Never mix

Chlorcarvacrol waste with incompatible materials.

Designate a Waste Container:

Use a dedicated, leak-proof container that is chemically compatible with Chlorcarvacrol.
A high-density polyethylene (HDPE) carboy is a suitable choice.[3]

Do not use Schott bottles or other expensive lab glassware for waste collection.[10]

Ensure the container is in good condition, free from damage, and has a secure, tight-fitting

lid.[9]

Label the Container:

The moment the first drop of waste enters the container, it must be labeled.

The label must clearly state:

"Hazardous Waste"

The full chemical name: "Chlorcarvacrol"

The specific hazards: "Corrosive, Toxic"

Relevant hazard pictograms.[10]

Accumulation start date.
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Step 3: Waste Storage (Satellite Accumulation)
Waste must be stored safely at or near the point of generation in a designated Satellite

Accumulation Area (SAA).[3][8]

Location: Store the waste container in a designated SAA within the laboratory where the

waste is generated.

Containment: Place the container in secondary containment (e.g., a chemical-resistant tray

or tub) to contain any potential leaks or spills.

Closure: Keep the waste container securely closed at all times, except when adding waste.

[8][11] Evaporation is not an acceptable method of disposal.[12]

Step 4: Disposal of Contaminated Materials and Empty
Containers

Solid Waste:

Any solids contaminated with Chlorcarvacrol (e.g., contaminated filter paper, absorbent

pads from a spill) must be collected separately as solid hazardous waste.

Place these materials in a designated, labeled, and sealed container or a securely lined

box.

Empty Containers:

A container that held Chlorcarvacrol is not considered empty until it has been properly

decontaminated.

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).

Collect all three rinses as liquid Chlorcarvacrol hazardous waste.[11]

After triple-rinsing, deface or remove the original label, and dispose of the container

according to your institution's guidelines for clean glassware or plastic.[10][12]

Step 5: Arranging for Final Disposal
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When the waste container is nearly full (do not overfill), arrange for its removal.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or the

equivalent department to schedule a waste pickup.[3][8]

Documentation: Complete any required hazardous waste disposal forms as instructed by

your EHS office.

Professional Disposal: The EHS office will ensure the waste is transported to a licensed

hazardous waste disposal facility for proper treatment and disposal, in compliance with all

national and local regulations.[1]

Chlorcarvacrol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Chlorcarvacrol waste in a laboratory setting.
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Chlorcarvacrol Waste Generated

Determine Waste Type
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Liquid Waste Container
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in Satellite Accumulation Area
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Container Full?
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& Contact EHS/Waste Manager
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Caption: Decision workflow for the safe disposal of Chlorcarvacrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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